2-[1-(4-Methylanilino)propylidene]naphthalen-1(2H)-one

• CAS No.: 738584-74-2
• Molecular Formula: C20H19NO
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 2-[C-ethyl-N-(4-methylphenyl)carbonimidoyl]naphthalen-1-ol
• InChI: InChI=1S/C20H19NO/c1-3-19(21-16-11-8-14(2)9-12-16)18-13-10-15-6-4-5-7-17(15)20(18)22/h4-13,22H,3H2,1-2H3
• InChI Key: RTPQLUNWDMAZKQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NC1=CC=C(C=C1)C)C2=C(C3=CC=CC=C3C=C2)O

Description

2-[1-(4-Methylanilino)propylidene]naphthalen-1(2H)-one is an organic compound with a complex structure that includes a naphthalene ring and a propylidene group attached to a methylanilino moiety

Preparation Methods

The synthesis of 2-[1-(4-Methylanilino)propylidene]naphthalen-1(2H)-one can be achieved through a radical-modulated regioselective difunctionalization of vinyl enynes. This method involves the use of TEMPO as a radical regulator, allowing for the formation of structurally diverse naphthalen-1(2H)-ones . The reaction conditions typically include the use of specific reagents and catalysts to facilitate the desired transformations.

Chemical Reactions Analysis

2-[1-(4-Methylanilino)propylidene]naphthalen-1(2H)-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has